Ethyl 4-((4-((6-acetamidobenzo[d]thiazol-2-yl)carbamoyl)phenyl)sulfonyl)piperazine-1-carboxylate

• IUPAC Name: ethyl 4-[4-[(6-acetamido-1,3-benzothiazol-2-yl)carbamoyl]phenyl]sulfonylpiperazine-1-carboxylate
• InChI: InChI=1S/C23H25N5O6S2/c1-3-34-23(31)27-10-12-28(13-11-27)36(32,33)18-7-4-16(5-8-18)21(30)26-22-25-19-9-6-17(24-15(2)29)14-20(19)35-22/h4-9,14H,3,10-13H2,1-2H3,(H,24,29)(H,25,26,30)
• InChI Key: IJENLKSXHWQYHM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC4=C(S3)C=C(C=C4)NC(=O)C
• Molecular Formula: C23H25N5O6S2
• Molecular Weight: 531.6 g/mol

Description

Ethyl 4-((4-((6-acetamidobenzo[d]thiazol-2-yl)carbamoyl)phenyl)sulfonyl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C23H25N5O6S2 and its molecular weight is 531.6. The purity is usually 95%.
BenchChem offers high-quality Ethyl 4-((4-((6-acetamidobenzo[d]thiazol-2-yl)carbamoyl)phenyl)sulfonyl)piperazine-1-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 4-((4-((6-acetamidobenzo[d]thiazol-2-yl)carbamoyl)phenyl)sulfonyl)piperazine-1-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Synthesis and Biological Properties : This compound has been synthesized and analyzed for its potential in microbial studies. It has shown antibacterial and antifungal activities, indicating its usefulness in medical research and drug development (Patel & Agravat, 2007).

• Antimicrobial Applications : Research has been conducted on various derivatives of this compound, showing significant antimicrobial activities. This highlights its potential in addressing bacterial and fungal infections (Basoğlu et al., 2013).

• Cancer Research : Some derivatives have been tested for their anticancer activities, particularly against breast cancer cell lines. This suggests the compound's potential role in developing new cancer therapies (Sharma et al., 2014).

• Molecular Structure and Conformation : Studies have been conducted on the crystal structure of similar compounds, providing insights into their molecular conformation and properties. This is essential for understanding how these compounds interact at the molecular level (Faizi et al., 2016).

• Tuberculosis Treatment : Research on thiazole-aminopiperidine hybrid analogues containing similar structures has shown promising results in treating tuberculosis. This opens up possibilities for new treatments against this challenging disease (Jeankumar et al., 2013).

• Synthesis and Photoluminescence : The compound has been synthesized and analyzed for its photoluminescence properties. This makes it interesting for potential applications in optical materials and sensors (Shafi et al., 2021).